3,13-Octadecadien-1-ol, (3E,13Z)-

Specification

• CAS No.: 66410-28-4
• Molecular Formula: C18H34O
• Molecular Weight: 266.5 g/mol
• IUPAC Name: (3E,13Z)-octadeca-3,13-dien-1-ol
• Standard InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h5-6,15-16,19H,2-4,7-14,17-18H2,1H3/b6-5-,16-15+
• Standard InChI Key: QBNCGBJHGBGHLS-IYUNJCAYSA-N
• Isomeric SMILES: CCCC/C=C\CCCCCCCC/C=C/CCO
• SMILES: CCCCC=CCCCCCCCCC=CCCO
• Canonical SMILES: CCCCC=CCCCCCCCCC=CCCO

Introduction

Chemical Identity and Structure

Basic Identification

3,13-Octadecadien-1-ol, (3E,13Z)- is identified by CAS registry number 66410-28-4 and is characterized by its molecular formula C₁₈H₃₄O with a molecular weight of 266.46 g/mol. The compound is also known by several synonyms including:

• 3E13Z-18OH

• Octadeca-3,13-dien-1-ol

• (3E,13Z)-octadeca-3,13-dien-1-ol

The compound features a distinctive structure with two double bonds positioned at the 3rd and 13th carbon atoms of the carbon chain, with the 3rd position adopting an E (trans) configuration and the 13th position in the Z (cis) configuration.

Physical and Chemical Properties

The available physical and chemical properties of 3,13-Octadecadien-1-ol, (3E,13Z)- have been compiled from reliable sources and are presented in Table 1 below:

Table 1: Physical and Chemical Properties of (3E,13Z)-Octadecadien-1-ol

Property	Value	Method
Boiling Point	173-174 °C (at 2 Torr)	Experimental
Density	0.858±0.06 g/cm³	Predicted
pKa	14.90±0.10	Predicted
Molecular Formula	C₁₈H₃₄O	Calculated
Molecular Weight	266.46 g/mol	Calculated

The compound belongs to the class of long-chain fatty alcohols, characterized by its primary hydroxyl group and two unsaturated bonds at specific positions.

Synthesis and Production Methods

Supplier	Product Number	Quantity	Price (USD)	Date Updated
TRC	O235505	1 mg	$85	2021/12/16
TRC	O235505	25 mg	$1,695	2021/12/16

These price points reflect the complexity involved in the stereoselective synthesis of this compound and its specialized applications.

Applications and Research Significance

Pharmaceutical and Biomedical Applications

(3E,13Z)-Octadecadien-1-ol has significant applications in medicinal chemistry. It is derived from 2-Decyn-1-ol, which serves as a precursor in various synthesis pathways. According to documented research, the compound plays a role in:

• Synthesis of antitumor agents

• Development of isomers of Panaxytriol and Falcarinol

• Production of aromatase inhibitors used in cancer treatment, particularly for breast and ovarian cancers

The involvement in aromatase inhibitor synthesis is particularly noteworthy, as these compounds are crucial in hormone-dependent cancer therapies, where they act by reducing estrogen production.

Chemical Classification and Relationship to Other Compounds

Structural Family

According to the Chemical Entities of Biological Interest (ChEBI) classification, 3E,13Z-Octadecadien-1-ol belongs to the family of long-chain fatty alcohols. This classification places it among compounds that:

• Contain a primary hydroxyl group

• Feature a long hydrocarbon chain (in this case, 18 carbon atoms)

• Include unsaturation in the form of carbon-carbon double bonds

The particular stereochemistry of the double bonds distinguishes this isomer from related compounds such as the (Z,Z) isomer, which has different biological properties and applications.